BIBX 1382 Dihydrochloride

• CAS No.: 1216920-18-1
• Product Name: BIBX 1382 Dihydrochloride
• Molecular Formula: C18H21Cl3FN7
• Molecular Weight: 460.76
• IUPAC Name: 4-N-(3-chloro-4-fluorophenyl)-6-N-(1-methylpiperidin-4-yl)pyrimido[5,4-d]pyrimidine-4,6-diamine;dihydrochloride
• Standard InChI: InChI=1S/C18H19ClFN7.2ClH/c1-27-6-4-11(5-7-27)25-18-21-9-15-16(26-18)17(23-10-22-15)24-12-2-3-14(20)13(19)8-12;;/h2-3,8-11H,4-7H2,1H3,(H,21,25,26)(H,22,23,24);2*1H
• Standard InChIKey: RFXGEKWBTCMDAW-UHFFFAOYSA-N
• SMILES: CN1CCC(CC1)NC2=NC=C3C(=N2)C(=NC=N3)NC4=CC(=C(C=C4)F)Cl.Cl.Cl
• Appearance: Solid powder
• Description: BIBX 1382 dihydrochloride blocks Lassa, Ebola and Marburg viruses. BIBX 1382 dihydrochloride blocked both Lassa and Ebola virus glycoprotein-dependent cell entry. This compound may be used as a tool to understand conserved virus-host interactions, and implicate host cell kinases that may be targets for broad spectrum therapeutic intervention.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BIBX 1382 Dihydrochloride; BIBX-1382 Dihydrochloride; BIBX1382 Dihydrochloride; Falnidamol dihydrochloride; Falnidamol 2HCl; BIBX 1382 2HCl; BIBX-1382 2HCl; BIBX1382 2HCl
• Reference: 1: Mohr EL, McMullan LK, Lo MK, Spengler JR, Bergeron É, Albariño CG, Shrivastava-Ranjan P, Chiang CF, Nichol ST, Spiropoulou CF, Flint M. Inhibitors of cellular kinases with broad-spectrum antiviral activity for hemorrhagic fever viruses. Antiviral Res. 2015 Aug;120:40-7. doi: 10.1016/j.antiviral.2015.05.003. Epub 2015 May 16. PubMed PMID: 25986249.
• PubChem Compound: 46861540
• Last Modified: Nov 11 2021